2-(2-((3-allyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamido)-3-phenylpropanoic acid

• IUPAC Name: 2-[[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]-3-phenylpropanoic acid
• InChI: InChI=1S/C23H23N3O4S2/c1-2-11-26-21(28)19-15-9-6-10-17(15)32-20(19)25-23(26)31-13-18(27)24-16(22(29)30)12-14-7-4-3-5-8-14/h2-5,7-8,16H,1,6,9-13H2,(H,24,27)(H,29,30)
• InChI Key: BDUNXQZLGKGJIY-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(N=C1SCC(=O)NC(CC3=CC=CC=C3)C(=O)O)SC4=C2CCC4
• Molecular Formula: C23H23N3O4S2
• Molecular Weight: 469.6 g/mol

Description

2-(2-((3-allyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamido)-3-phenylpropanoic acid is a useful research compound. Its molecular formula is C23H23N3O4S2 and its molecular weight is 469.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Anticancer Properties : Thieno[2,3-d]pyrimidines have been synthesized and evaluated for their anticancer activities. For example, (S)-2-(6-iodo-2-phenylthieno[2,3-d]pyrimidin-4-ylamino)-3-phenylpropanoic acid was found to have significant activity against liver, human breast, and cervix carcinoma cell lines, highlighting the potential of thieno[2,3-d]pyrimidine derivatives in cancer therapy (Snégaroff et al., 2009).

Antimicrobial Activities : Some thieno[2,3-d]pyrimidines and their derivatives have shown promising antimicrobial properties. Compounds synthesized from 2,6-bis-(3-amino-2-methyl-4-oxo-9-substituted-3,4-dihydropyrido-[30,20 : 4,5]-thieno[3,2-d]pyrimidin-7-yl)pyridines demonstrated good antimicrobial activities comparable to streptomycin and fusidic acid, indicating their potential as new antimicrobial agents (Sabry et al., 2013).

Anti-inflammatory Activities : Research into thieno[2,3-d]pyrimidin derivatives has also uncovered anti-inflammatory properties. For instance, a series of 3-(4,6-disubstituted-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl) propanoic acid derivatives were synthesized and found to exhibit significant anti-inflammatory activity, offering insights into the development of new anti-inflammatory drugs (Mokale et al., 2010).

Synthetic Methodologies

Heterocyclic Synthesis : The synthesis of thieno[2,3-d]pyrimidines involves various strategies that contribute to heterocyclic chemistry. For instance, direct metallation using a mixed lithium-cadmium base and subsequent functionalization has been employed to create thienopyrimidines with potential pharmacological applications (Snégaroff et al., 2009).

Novel Synthesis Routes : Innovative approaches to synthesizing thieno[2,3-d]pyrimidin derivatives have been explored, offering new routes for the development of heterocyclic compounds with potential therapeutic uses. These methodologies not only expand the chemical space of thienopyrimidines but also open avenues for discovering new biological activities (Harb et al., 2006).